molecular formula C8H12O2 B1606620 2-Norbornanecarboxylic acid, exo- CAS No. 934-29-2

2-Norbornanecarboxylic acid, exo-

Cat. No. B1606620
CAS RN: 934-29-2
M. Wt: 140.18 g/mol
InChI Key: JESWDXIHOJGWBP-AHXFUIDQSA-N
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Description

Exo-5-norbornenecarboxylic acid is a bicyclic compound with potential applications in the field of material science due to its unique chemical properties . It is a versatile building block for the synthesis of various functional materials, including polymers, dendrimers, and self-assembled monolayers .


Synthesis Analysis

Exo-5-norbornenecarboxylic acid can be used as a starting material in the synthesis of the metathesis polymer via a ring-opening metathesis polymerization (ROMP) reaction of the ester of exo-5-norbornenecarboxylic acid and 1,1′-bi-2-naphthol . It can also be used as a monomer in the preparation of thin films via surface-initiated polymerization process .


Molecular Structure Analysis

The empirical formula of exo-5-norbornenecarboxylic acid is C8H10O2 . It has a molecular weight of 138.16 . The SMILES string representation is OC(=O)[C@@H]1C[C@@H]2C[C@H]1C=C2 .


Chemical Reactions Analysis

Exo-5-norbornenecarboxylic acid is often used in ring-opening metathesis polymerization reactions to form polymers with controlled molecular weight and structure . It can also function as a ligand for coordination chemistry and catalysis .


Physical And Chemical Properties Analysis

Exo-5-norbornenecarboxylic acid is a solid with a melting point of 40-44 °C . Its density is 1.2±0.1 g/cm3, and it has a boiling point of 266.7±19.0 °C at 760 mmHg . The compound has a molar refractivity of 36.0±0.3 cm3 .

Scientific Research Applications

I have conducted several searches to find detailed information on the scientific research applications of “2-Norbornanecarboxylic acid, exo-”, also known as “(2s)-bicyclo[2.2.1]heptane-2-carboxylic acid”. However, the information available online does not provide a comprehensive analysis of six to eight unique applications for this specific compound.

The available data suggests potential uses in material science as a building block for synthesizing various functional materials, including polymers, dendrimers, and self-assembled monolayers . It may also be used as a pharmaceutical intermediate .

Safety and Hazards

Exo-5-norbornenecarboxylic acid is classified as an eye irritant (Category 2), skin irritant (Category 2), and may cause respiratory irritation (STOT SE 3) . It has a flash point of >110 °C . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .

Future Directions

Exo-5-norbornenecarboxylic acid has potential applications in the field of material science . It can be used to modify surfaces or to functionalize nanoparticles, influencing their optical, magnetic, or electronic properties . It is also often used in ring-opening metathesis polymerization reactions to form polymers with controlled molecular weight and structure . Additionally, exo-5-norbornenecarboxylic acid can function as a ligand for coordination chemistry and catalysis . These properties make it a versatile building block for the synthesis of various functional materials, including polymers, dendrimers, and self-assembled monolayers .

properties

IUPAC Name

(2S)-bicyclo[2.2.1]heptane-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12O2/c9-8(10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2,(H,9,10)/t5?,6?,7-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JESWDXIHOJGWBP-AHXFUIDQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2CC1CC2C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CC2CC1C[C@@H]2C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70292637
Record name (2S)-Norbornane-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70292637
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

140.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Norbornanecarboxylic acid, exo-

CAS RN

934-29-2
Record name 2-Norbornanecarboxylic acid, exo-
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84287
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Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name (2S)-Norbornane-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70292637
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-carboxylic acid
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URL https://echa.europa.eu/information-on-chemicals
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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